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Compound of Interest

Compound Name: 4-Methylimidazole-dé

Cat. No.: B15553106

This technical guide provides an in-depth overview of 4-Methylimidazole-d6 (4-Mel-d6), a
deuterated analog of 4-Methylimidazole (4-Mel). It is intended for researchers, scientists, and
drug development professionals who utilize stable isotope-labeled compounds in their
analytical methodologies. This document covers the core physicochemical properties of 4-Mel-
d6, detailed experimental protocols for its use as an internal standard, and the biological
context of its unlabeled counterpart.

Core Compound Data

4-Methylimidazole-d6 is primarily utilized as an internal standard in isotope dilution mass
spectrometry for the accurate quantification of 4-Methylimidazole.[1] Its physical and chemical
properties are summarized below.
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Property Value References
CAS Number 1219804-79-1 [11[2][3][4]
Molecular Formula CaDeNz2 [1]12]
Molecular Weight 88.14 g/mol [11[4115]

4-(Trideuteriomethyl)-1,2,5-
Synonyms trideuterio-1H-imidazole, 4- [1][5]
(Methyl-d3)imidazole-1,2,5-d3

Appearance White to off-white solid [2]

Isotope-labeled internal
Primary Application standard for analytical [1112]
research

Biological Context and Toxicological Significance of
4-Methylimidazole

4-Methylimidazole is a compound that can form during the Maillard reaction, a chemical
reaction between amino acids and reducing sugars that gives browned food its distinctive
flavor.[6] Consequently, it is found in many foods and beverages, such as those containing
certain types of caramel coloring, roasted coffee, and grilled meats.[6][7]

The International Agency for Research on Cancer (IARC) has classified 4-Mel as "possibly
carcinogenic to humans" (Group 2B), based on sufficient evidence of carcinogenicity in
experimental animals.[1][2] Studies by the National Toxicology Program (NTP) have shown that
chronic exposure to 4-Mel can lead to an increased incidence of alveolar/bronchiolar
adenomas and carcinomas in mice.[1][8][9][10] While the precise molecular mechanism of its
carcinogenicity is not yet fully understood, it is known to induce hyperplasia of the lung alveolar
epithelium, which is considered a precursor to neoplastic development.[1] However,
genotoxicity studies on 4-Mel have generally been negative.[11]

The metabolism of 4-Mel appears to be limited, with a significant portion being excreted
unchanged in urine.[4][12] Minor metabolites include oxidized products such as 4-
hydroxymethylimidazole.[4][12]
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Formation, Exposure, and Toxicological Pathway of 4-
Methylimidazole
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Caption: Logical pathway from formation to toxicological effect of 4-Methylimidazole.

Experimental Protocols: Quantification of 4-
Methylimidazole using 4-Methylimidazole-d6
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The most common application of 4-Mel-d6 is as an internal standard for the quantification of 4-
Mel in complex matrices like food and beverages, using isotope dilution liquid chromatography-
tandem mass spectrometry (LC-MS/MS).[1] This approach corrects for matrix effects and
variations in sample preparation and instrument response.

General Analytical Workflow

A typical workflow for the analysis of 4-Mel involves sample preparation (extraction and clean-
up), followed by LC-MS/MS analysis. The use of 4-Mel-d6 is crucial for accurate quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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